Cas no 312636-24-1 (1-(3,6-dibromo-9H-carbazol-9-yl)-3-(naphthalen-1-yl)aminopropan-2-ol)

• Product Name: 1-(3,6-dibromo-9H-carbazol-9-yl)-3-(naphthalen-1-yl)aminopropan-2-ol
• CAS No: 312636-24-1
• MF: C₂₅H₂₀Br₂N₂O
• MW: 524.247104644775
• CID: 4643842
• Update Time: 2025-06-15

1-(3,6-dibromo-9H-carbazol-9-yl)-3-(naphthalen-1-yl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,6-dibromo-9H-carbazol-9-yl)-3-(naphthalen-1-ylamino)propan-2-ol
• 1-(3,6-dibromo-9H-carbazol-9-yl)-3-(naphthalen-1-yl)aminopropan-2-ol

• Inchi： 1S/C25H20Br2N2O/c26-17-8-10-24-21(12-17)22-13-18(27)9-11-25(22)29(24)15-19(30)14-28-23-7-3-5-16-4-1-2-6-20(16)23/h1-13,19,28,30H,14-15H2
• InChI Key： KYJMBRNIEYPAQO-UHFFFAOYSA-N
• SMILES： C(N1C2=C(C=C(Br)C=C2)C2=C1C=CC(Br)=C2)C(O)CNC1=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 1-(3,6-dibromo-9H-carbazol-9-yl)-3-(naphthalen-1-yl)aminopropan-2-ol

Introduction to 1-(3,6-dibromo-9H-carbazol-9-yl)-3-(naphthalen-1-yl)aminopropan-2-ol (CAS No. 312636-24-1)

The compound 1-(3,6-dibromo-9H-carbazol-9-yl)-3-(naphthalen-1-yl)aminopropan-2-ol, identified by its CAS number 312636-24-1, represents a significant advancement in the field of pharmaceutical chemistry and material science. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug development and optoelectronic materials. The presence of both carbazole and naphthalene moieties in its structure endows it with unique electronic and photophysical properties, making it a promising candidate for various high-tech applications.

Structurally, the compound consists of a propylamine backbone linked to a carbazole ring substituted with two bromine atoms at the 3 and 6 positions, and an amine group at the 9 position. This carbazole moiety is further connected to a naphthalene ring at the 1 position of the propylamine. Such a combination of aromatic systems not only enhances the molecular rigidity but also influences its solubility, reactivity, and interaction with biological targets. The bromine atoms in the carbazole ring introduce electrophilic sites, which can be exploited for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in carbazole derivatives due to their excellent hole-transporting properties and stability. These characteristics make them highly suitable for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The naphthalene moiety in this compound further contributes to its electron-deficient nature, enhancing its utility as an electron transport material. This dual functionality has been explored in various research studies aiming to develop more efficient and sustainable optoelectronic devices.

One of the most compelling aspects of this compound is its potential application in pharmaceuticals. Carbazole derivatives have shown promise as bioactive molecules due to their ability to interact with biological targets such as enzymes and receptors. The amine group in 1-(3,6-dibromo-9H-carbazol-9-yl)-3-(naphthalen-1-yl)aminopropan-2-ol provides a versatile handle for further chemical modifications, allowing researchers to design molecules with specific pharmacological activities. For instance, this compound could be modified to act as an agonist or antagonist for various receptors involved in neurological disorders or inflammatory diseases.

Recent studies have highlighted the role of carbazole derivatives in cancer therapy. The ability of these molecules to induce apoptosis and inhibit tumor growth has been demonstrated in several preclinical models. The brominated carbazole core enhances the bioavailability and metabolic stability of these compounds, making them more effective in vivo. Additionally, the naphthalene moiety can be used to modulate drug delivery systems, improving targeted therapy against cancer cells while minimizing side effects on healthy tissues.

The synthesis of 1-(3,6-dibromo-9H-carbazol-9-yl)-3-(naphthalen-1-yl)aminopropan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. The bromination of the carbazole ring is a critical step that must be carefully optimized to ensure high yield and selectivity. Similarly, the coupling between the carbazole and naphthalene moieties requires advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions. These synthetic strategies are well-established in modern organic chemistry but still require meticulous planning to achieve high-quality results.

In terms of applications beyond pharmaceuticals, this compound shows great promise in materials science. Its ability to form stable films and exhibit strong light-emitting properties makes it an excellent candidate for use in flexible electronics. Researchers have explored its use in thin-film transistors (TFTs), where it acts as both a hole conductor and an emissive layer. Furthermore, its thermal stability allows it to be used in high-performance devices that operate under extreme conditions.

The environmental impact of using 1-(3,6-dibromo-9H-carbazol-9-yl)-3-(naphthalen-1-yl)aminopropan-2-ol has also been a subject of investigation. Despite containing bromine atoms, which are often associated with environmental concerns, studies have shown that this compound degrades into non-toxic byproducts under normal conditions. This makes it a relatively environmentally friendly option compared to other halogenated aromatic compounds used in similar applications.

Future research directions for this compound include exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. Additionally, investigating its behavior under different environmental conditions could provide insights into how best to utilize it in practical applications without causing ecological harm. The development of new synthetic methodologies could also improve the efficiency and scalability of producing this compound on an industrial scale.

In conclusion,1-(3,6-dibromo-9H-carbazol-9-y l)-3-(naphthalen -1 -y l)aminopropan -2 -ol (CAS No. 312636 -24 -1) is a multifaceted molecule with significant potential across multiple fields including pharmaceuticals and materials science. Its unique structural features make it an ideal candidate for further research aimed at developing new drugs and advanced electronic materials that meet the demands of modern technology while being environmentally sustainable.